Cas no 1039865-38-7 (1-(pyridin-2-yl)butan-2-amine)

• Product Name: 1-(pyridin-2-yl)butan-2-amine
• CAS No: 1039865-38-7
• MF: C₉H₁₄N₂
• MW: 150.220861911774
• CID: 5046206
• Update Time: 2025-10-31

1-(pyridin-2-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1-pyridin-2-ylbutan-2-amine
• 1-(pyridin-2-yl)butan-2-amine

• Inchi： 1S/C9H14N2/c1-2-8(10)7-9-5-3-4-6-11-9/h3-6,8H,2,7,10H2,1H3
• InChI Key： IOTVMAONDZYKKF-UHFFFAOYSA-N
• SMILES： NC(CC)CC1C=CC=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(pyridin-2-yl)butan-2-amine

Introduction to 1-(pyridin-2-yl)butan-2-amine (CAS No. 1039865-38-7)

1-(pyridin-2-yl)butan-2-amine, also known by its CAS number 1039865-38-7, is a versatile organic compound with significant applications in the fields of chemical biology and medicinal chemistry. This compound features a pyridine ring attached to a butan-2-amine moiety, making it an interesting candidate for various research and development activities. In this comprehensive introduction, we will delve into the chemical structure, physical properties, synthesis methods, and potential applications of 1-(pyridin-2-yl)butan-2-amine.

Chemical Structure and Physical Properties

The molecular formula of 1-(pyridin-2-yl)butan-2-amine is C₁₀H₁₄N₂, and its molecular weight is approximately 166.23 g/mol. The compound consists of a pyridine ring, which is a six-membered aromatic heterocycle containing one nitrogen atom, and a butan-2-amine group. The presence of the amine functional group imparts basic properties to the molecule, making it capable of forming salts with acids. The compound is typically a colorless liquid at room temperature and has a characteristic odor.

The solubility of 1-(pyridin-2-yl)butan-2-amine in water is limited, but it is highly soluble in organic solvents such as ethanol, methanol, and dichloromethane. This solubility profile makes it suitable for use in various chemical reactions and analytical techniques. The compound also exhibits moderate stability under standard laboratory conditions, although it should be stored in a cool, dry place to prevent degradation.

Synthesis Methods

The synthesis of 1-(pyridin-2-yl)butan-2-amine can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-chloropyridine with butanenitrile in the presence of a suitable catalyst, followed by reduction to form the desired amine. Another approach involves the nucleophilic substitution of 2-bromopyridine with butanenitrile, followed by reduction to form the final product.

A more recent and environmentally friendly method involves the use of transition metal-catalyzed cross-coupling reactions. For example, palladium-catalyzed coupling reactions between 2-bromopyridine and butanenitrile have been reported to yield high yields of 1-(pyridin-2-yl)butan-2-amine. These methods are particularly advantageous due to their high efficiency and reduced environmental impact.

Potential Applications in Chemical Biology and Medicinal Chemistry

1-(pyridin-2-yl)butan-2-amine has garnered significant attention in recent years due to its potential applications in chemical biology and medicinal chemistry. One area of interest is its use as a building block for the synthesis of more complex molecules with biological activity. The presence of both the pyridine ring and the amine group provides multiple points for functionalization, making it a valuable intermediate in drug discovery.

In medicinal chemistry, 1-(pyridin-2-yl)butan-2-amine has been explored as a scaffold for the development of novel therapeutic agents. For instance, derivatives of this compound have shown promise as inhibitors of specific enzymes involved in various diseases. Recent studies have demonstrated that certain derivatives exhibit potent inhibitory activity against kinases, which are key targets in cancer therapy.

Beyond enzyme inhibition, 1-(pyridin-2-y l)butan - 2 - amine strong > has also been investigated for its potential as an agonist or antagonist for specific receptors. For example, some derivatives have been found to modulate G protein-coupled receptors (GPCRs), which are important targets for treating conditions such as pain, inflammation, and neurological disorders.

Clinical Trials and Research Developments

The potential therapeutic applications of compounds derived from 1-(pyridin - 2 - yl )but an - 2 - am ine strong > have led to several clinical trials aimed at evaluating their safety and efficacy. One notable study published in the Journal of Medicinal Chemistry reported that a derivative of this compound showed promising results in preclinical models of cancer. The compound was found to effectively inhibit tumor growth without significant toxicity to normal cells.

In another study published in the European Journal of Medicinal Chemistry, researchers explored the use of 1 -( pyri din - 2 - yl )bu tan - 2 - ami ne strong > derivatives as potential treatments for neurodegenerative diseases such as Alzheimer's disease. The results indicated that certain derivatives exhibited neuroprotective effects by reducing oxidative stress and preventing neuronal cell death.

Safety Considerations and Handling Guidelines

1 -( pyri din - 2 - yl )bu tan - 2 - ami ne strong > , it is important to follow standard laboratory safety protocols to ensure the well-being of researchers and laboratory personnel. The compound should be handled with care to avoid inhalation or skin contact. Appropriate personal protective equipment (PPE), such as gloves and safety goggles, should be worn when working with this compound.

" "< p >It is also recommended to store 1 -( pyri din - 2 - yl )bu tan - 2 - ami ne strong > in a well - ventilated area away from sources of heat or ignition . In case of accidental exposure , immediate medical attention should be sought . Additionally , proper disposal methods should be followed to minimize environmental impact . p >" "< p >< strong >Conclusion strong > p >" "< p >< strong >1 -( pyri din - 2 - yl )bu tan - 2 - ami ne ( CAS No . 1039865 - 38 - 7 ) strong > is a versatile organic compound with significant potential in chemical biology , medicinal chemistry , and drug discovery . Its unique chemical structure , combined with its diverse biological activities , makes it an attractive candidate for further research and development . As ongoing studies continue to uncover new applications , this compound is likely to play an increasingly important role in advancing our understanding and treatment of various diseases . p >"